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Compound of Interest

Compound Name: Dabigatran-13C,d3

Cat. No.: B10824232

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to the isotopically labeled compound, Dabigatran-13C,d3. This
information is critical for researchers utilizing this compound as an internal standard in
pharmacokinetic studies, bioanalytical method development, and other research applications.

Quantitative Data Summary

The following tables summarize the key quantitative data typically found in a Certificate of
Analysis for Dabigatran-13C,d3.

Table 1: General Information
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Parameter Specification
Compound Name Dabigatran-13C,d3
3-(2-(((4-

Carbamimidoylphenyl)amino)methyl)-1-(methyl-
d3)-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-

carboxamido)propanoic acid-13C

Chemical Name

Molecular Formula C2413CH22D3N703[1]

Molecular Weight 475.52 g/mol [1]

CAS Number 1246817-44-6 (for D3 variant)[2]
Appearance

Solubility

Table 2: Analytical Data

Test Method Result
Chromatographic Purity HPLC >90%][2]

Identity (Mass) Mass Spectrometry Conforms to structure[2]
Identity (NMR) 1H-NMR Conforms to structure[2]
Isotopic Purity Mass Spectrometry Not explicitly stated

Experimental Protocols

Detailed methodologies for the key analytical techniques used to characterize Dabigatran-
13C,d3 are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

A gradient reversed-phase HPLC method is commonly employed to determine the purity of
Dabigatran and its related substances.
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 Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: Inertsil ODS-4, 5um (250mm x 4.6mm)[3]

o Mobile Phase A: 0.02M Potassium dihydrogen phosphate buffer (pH 3.0)[3][4]
» Mobile Phase B: Acetonitrile[3]

o Gradient Program: A typical gradient would be T/%B: 0/40, 5/50, 10/70, 15/70, 15.1/40,
20/40[4]

e Flow Rate: 1.0 mL/min[3]
e Column Temperature: 25°CJ[3]
o Detection Wavelength: 220 nm[3]

e Injection Volume: 10 pL[3]

Diluent: Water:Acetonitrile (50:50 v/v)[4]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Identity and Quantification

LC-MS/MS is a highly sensitive and specific method for the identification and quantification of
Dabigatran and its isotopically labeled internal standards in biological matrices.

 Instrumentation: A UPLC system coupled to a tandem quadrupole mass spectrometer.

e Column: Acquity UPLC BEH C8, 1.7 pum (100 mm x 1 mm)[5] or a C18 reverse-phase
column(6]

» Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[5]
« lonization Mode: Positive Electrospray lonization (ESI+)[5][6]

 MRM Transitions: For Dabigatran-13C,d3, specific precursor and product ion transitions
would be monitored. For a related isotopologue, [*3Ce]-Dabigatran, the transition is m/z 478.2
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~ 295.2.[7]

o Sample Preparation: Protein precipitation of plasma samples with methanol is a common
procedure.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H-NMR and 3C-NMR spectroscopy are used to confirm the chemical structure of Dabigatran-
13C,d3. The spectra are compared against a reference standard to ensure conformity. While
specific spectral data for the 13C,d3 variant is not readily available, the overall pattern is
expected to be consistent with the parent compound, with characteristic shifts indicating the
positions of the isotopic labels.

Visualizations
Signaling Pathway of Dabigatran

Dabigatran is a direct thrombin inhibitor. It binds to the active site of thrombin, preventing the
conversion of fibrinogen to fibrin, which is a critical step in the formation of a blood clot.[8][9]
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Caption: Dabigatran's mechanism of action in the coagulation cascade.

Experimental Workflow for Analysis

The general workflow for the analysis of Dabigatran-13C,d3 involves sample preparation
followed by instrumental analysis for identity and purity assessment.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4689546/
https://pubmed.ncbi.nlm.nih.gov/21996066/
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.ahajournals.org/doi/10.1161/circulationaha.110.004424
https://www.droracle.ai/articles/123356/what-is-the-mechanism-of-action-of-pradaxa
https://www.benchchem.com/product/b10824232?utm_src=pdf-body-img
https://www.benchchem.com/product/b10824232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Sample Receipt
(Dabigatran-13C,d3)

( Sample Preparation \

HPLC Analysis
(Purity)

K (Dissolution in Diluent) )

LC-MS/MS Analysis
(Identity, Isotopic Purity)

Certificate of Analysis

NMR Analysis

(Structural Confirmation)

Generation

Click to download full resolution via product page

Caption: General experimental workflow for the analysis of Dabigatran-13C,d3.

Logical Relationships of Analytical Data

The data presented in a Certificate of Analysis are interconnected, with each piece of

information contributing to the overall quality assessment of the compound.
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Caption: Logical relationships of data in a Certificate of Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10824232?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

